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Compound of Interest

Compound Name:
Ethyl 5-(aminomethyl)furan-2-

carboxylate

Cat. No.: B091889 Get Quote

For Research, Scientific, and Drug Development Professionals

The proper disposal of Ethyl 5-(aminomethyl)furan-2-carboxylate is crucial for maintaining

laboratory safety and ensuring environmental protection. This compound, and its hydrochloride

salt, are considered hazardous materials and must be handled accordingly. Adherence to the

following procedures will mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Logistical Information
Before handling Ethyl 5-(aminomethyl)furan-2-carboxylate for disposal, it is imperative to be

familiar with its hazard profile. The hydrochloride salt of this compound (CAS 1030012-30-6) is

classified with the following GHS hazard statements: H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation)[1][2]. Therefore,

appropriate personal protective equipment (PPE) must be worn at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

significant aerosolization or dust is expected, a NIOSH-approved respirator may be

necessary.

Hazard Profile Summary
While specific toxicity data for Ethyl 5-(aminomethyl)furan-2-carboxylate is not readily

available, the hazard classification of its hydrochloride salt provides a basis for safe handling

and disposal procedures. The following table summarizes the known hazards.

Hazard Classification GHS Hazard Statement Description

Skin Irritation H315 Causes skin irritation[1][2].

Eye Irritation H319
Causes serious eye irritation[1]

[2].

Respiratory Irritation H335
May cause respiratory

irritation[1][2].

Step-by-Step Disposal Protocol
The disposal of Ethyl 5-(aminomethyl)furan-2-carboxylate must be managed as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular solid waste

trash.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Treat all materials contaminated with Ethyl 5-(aminomethyl)furan-2-carboxylate (e.g.,

glassware, pipette tips, absorbent paper) as hazardous waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by your institution's Environmental Health and Safety (EHS) department. Furan

derivatives can be reactive, and incompatible mixtures can lead to dangerous reactions.

Containerization:
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Use a dedicated, leak-proof, and sealable hazardous waste container for all Ethyl 5-
(aminomethyl)furan-2-carboxylate waste.

The container should be made of a material compatible with organic amines and esters,

such as high-density polyethylene (HDPE) or glass.

Ensure the container is in good condition, free from cracks or damage.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "Ethyl 5-(aminomethyl)furan-2-
carboxylate" and indicate the primary hazards (e.g., "Irritant").

Note the date when the first piece of waste is added to the container.

Storage:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Store the sealed container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be located at or near the point of waste generation and under the control

of laboratory personnel.

Ensure the storage area is away from sources of ignition, heat, and direct sunlight. It is

also advisable to use secondary containment (e.g., a spill tray) to capture any potential

leaks.

Final Disposal:

When the waste container is full or has reached the storage time limit set by your

institution, arrange for its collection by the EHS department or a licensed hazardous waste

disposal contractor.
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Complete all required waste disposal forms and manifests as per your institution's and

local regulations.

Never attempt to treat or neutralize the chemical waste unless it is a specifically approved

and documented laboratory procedure.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
5-(aminomethyl)furan-2-carboxylate.
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Disposal Workflow for Ethyl 5-(aminomethyl)furan-2-carboxylate
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Caption: Disposal workflow for Ethyl 5-(aminomethyl)furan-2-carboxylate.
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By following these detailed procedures, researchers and laboratory personnel can ensure the

safe and compliant disposal of Ethyl 5-(aminomethyl)furan-2-carboxylate, contributing to a

secure and environmentally responsible research environment. Always consult your institution's

specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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